Cas no 7478-99-1 (2-methoxy-4-[1-(4-methylphenyl)sulfonylethyl]phenol)

• Product name: 2-methoxy-4-[1-(4-methylphenyl)sulfonylethyl]phenol
• CAS No: 7478-99-1
• MF: C₁₆H₁₈O₄S
• MW: 306.37672
• CID: 980434
• PubChem ID: 270426

2-methoxy-4-[1-(4-methylphenyl)sulfonylethyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-[1-(4-methylphenyl)sulfonylethyl]phenol
• 1-(4-Hydroxy-3-methoxy-phenyl)-aethyl-p-tolyl-sulfon
• 2-methoxy-4-{1-[(4-methylphenyl)sulfonyl]ethyl}phenol
• AC1L6OKK
• AC1Q6TWU
• AG-J-75882
• AR-1E3080
• CTK5E0518
• NSC112836
• NSC401563
• NSC-112836
• NSC-401563
• DTXSID30296954
• 7478-99-1
• DS-004213

• Inchi： InChI=1S/C16H18O4S/c1-11-4-7-14(8-5-11)21(18,19)12(2)13-6-9-15(17)16(10-13)20-3/h4-10,12,17H,1-3H3
• InChI Key： WTGVEADLMJHPIC-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)C(C)C2=CC(=C(C=C2)O)OC

Computed Properties

• Exact Mass: 306.09264
• Monoisotopic Mass: 306.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 502.6°C at 760 mmHg
• Flash Point: 257.8°C
• Refractive Index: 1.576
• PSA: 63.6
• LogP: 4.32490